Cas no 1934550-96-5 (Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate)

• Product Name: Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate
• CAS No: 1934550-96-5
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5290801
• Update Time: 2026-03-10

Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate
• starbld0041955
• Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate

• Inchi： 1S/C14H22N2O2/c1-13(2,3)18-12(17)16-8-6-14(7-9-16)5-4-11(14)10-15/h11H,4-9H2,1-3H3
• InChI Key： LYKZKKJJDKZEBP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2(CC1)CCC2C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 380
• XLogP3: 2.1
• Topological Polar Surface Area: 53.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate

Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate: A Comprehensive Overview

The compound Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate (CAS No. 1934550-96-5) is a unique organic compound with a complex structure that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its spirocyclic framework, which consists of a seven-membered ring fused to a three-membered ring, creating a highly strained and reactive system. The presence of the tert-butyl group and the cyano substituent further enhances its chemical versatility, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate in drug discovery and development. The spirocyclic structure is known to exhibit unique pharmacokinetic properties, including improved bioavailability and reduced toxicity, which are critical factors in the design of novel therapeutic agents. Researchers have explored its role as a scaffold for developing bioactive molecules targeting various disease states, such as cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate involves a multi-step process that combines advanced organic synthesis techniques, including ring-closing metathesis and nucleophilic substitution reactions. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity in these reactions. The compound's structural complexity poses challenges in its synthesis, but recent advancements in catalytic methodologies have made it more accessible for large-scale production.

In terms of physical properties, Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its thermal stability is remarkable, making it suitable for high-temperature applications in both academic and industrial settings.

The application of this compound extends beyond pharmaceuticals. It has been utilized as a building block in the construction of advanced materials, such as stimuli-responsive polymers and self-healing materials. The cyano group within its structure contributes to its ability to form hydrogen bonds, which is essential for these applications. Furthermore, the tert-butyl group provides steric bulk, enhancing the material's mechanical properties.

Recent research has also explored the use of Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate in catalysis. Its ability to act as a chiral auxiliary in asymmetric synthesis has been demonstrated, offering new avenues for enantioselective reactions. This property is particularly valuable in the synthesis of chiral drugs and agrochemicals.

In conclusion, Tert-butyl 1-cyano-7-azaspiro[3.5]nonane-7-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with its versatile functional groups, positions it as a key molecule in modern chemical research. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.